Cas no 1781888-34-3 (3-(3-methyloxetan-3-yl)propanal)

3-(3-methyloxetan-3-yl)propanal structure
1781888-34-3 structure
Product Name:3-(3-methyloxetan-3-yl)propanal
CAS No:1781888-34-3
MF:C7H12O2
MW:128.168982505798
CID:6099405
PubChem ID:84081972
Update Time:2024-03-01

3-(3-methyloxetan-3-yl)propanal Chemical and Physical Properties

Names and Identifiers

    • 3-(3-methyloxetan-3-yl)propanal
    • EN300-1870655
    • 1781888-34-3
    • Inchi: 1S/C7H12O2/c1-7(3-2-4-8)5-9-6-7/h4H,2-3,5-6H2,1H3
    • InChI Key: JCMNEAMHLHIRKF-UHFFFAOYSA-N
    • SMILES: O1CC(C)(CCC=O)C1

Computed Properties

  • Exact Mass: 128.083729621g/mol
  • Monoisotopic Mass: 128.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 26.3Ų

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